Cas no 603071-20-1 (Acetamide, 2-[(4-ethyl-5-propyl-4H-1,2,4-triazol-3-yl)thio]- (9CI))

• Product Name: Acetamide, 2-[(4-ethyl-5-propyl-4H-1,2,4-triazol-3-yl)thio]- (9CI)
• CAS No: 603071-20-1
• MF: C₉H₁₆N₄OS
• MW: 228.314539909363
• CID: 951646
• PubChem ID: 1451229
• Update Time: 2025-04-19

Acetamide, 2-[(4-ethyl-5-propyl-4H-1,2,4-triazol-3-yl)thio]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(4-ethyl-5-propyl-4H-1,2,4-triazol-3-yl)thio]- (9CI)
• SR-01000329967
• SR-01000329967-1
• ACETAMIDE,2-[(4-ETHYL-5-PROPYL-4H-1,2,4-TRIAZOL-3-YL)THIO]-
• 2-[(4-ethyl-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• 603071-20-1
• AKOS000750360
• DB-284511
• ACETAMIDE, 2-[(4-ETHYL-5-PROPYL-4H-1,2,4-TRIAZOL-3-YL)THIO]-

• Inchi： 1S/C9H16N4OS/c1-3-5-8-11-12-9(13(8)4-2)15-6-7(10)14/h3-6H2,1-2H3,(H2,10,14)
• InChI Key： BGBHIBJQUZWLKV-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1=NN=C(CCC)N1CC

Computed Properties

• Exact Mass: 228.10448232g/mol
• Monoisotopic Mass: 228.10448232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 99.1Ų